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Compound of Interest

Tetrahydro-4-methylene-2-octyl-5-
Compound Name: o
oxo-3-furancarboxylic acid

cat. No.: B1662229

Technical Support Center: C75

Welcome to the technical support center for C75, a potent inhibitor of fatty acid synthase
(FASN) and an activator of carnitine palmitoyltransferase 1A (CPT1A). This resource provides
troubleshooting guides and frequently asked questions (FAQSs) to assist researchers, scientists,
and drug development professionals in overcoming common challenges during their
experiments, with a primary focus on the solubility of C75 in agueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is C75 and what are its primary molecular targets?

Al: C75, with the chemical name 4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid,
is a synthetic small molecule that acts as a competitive and irreversible inhibitor of Fatty Acid
Synthase (FASN). FASN is the key enzyme responsible for the de novo synthesis of fatty acids.
Additionally, C75 is a potent activator of Carnitine Palmitoyltransferase 1A (CPT1A), the rate-
limiting enzyme in the mitochondrial import and subsequent oxidation of long-chain fatty acids.

Q2: What are the main challenges when working with C75?

A2: The primary challenge researchers face with C75 is its poor solubility in aqueous solutions.
It is a hydrophobic compound and is practically insoluble in water. This can lead to precipitation
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when preparing working solutions in buffers or cell culture media, affecting the accuracy and
reproducibility of experiments.

Q3: How should | store C75?

A3: C75 is typically supplied as a crystalline solid and should be stored at -20°C for long-term
stability. Stock solutions in anhydrous DMSO can also be stored at -20°C, though it is
recommended to use them within a month, and for optimal results, within a shorter timeframe if
possible. Aqueous solutions of C75 are not recommended for storage for more than one day
due to instability.

Q4: Is there a difference in solubility between the isomers of C75?

A4: Yes, the trans-isomer of C75 has been reported to be more soluble in aqueous media
compared to the cis-isomer. However, the precise reasons for this difference in solubility have
not been fully elucidated.

Troubleshooting Guide

Issue 1: C75 is precipitating out of my aqueous buffer or
cell culture medium.

Cause: This is the most common issue and is due to the low aqueous solubility of C75.
Precipitation often occurs when a concentrated stock solution of C75 in an organic solvent (like
DMSO) is diluted into an aqueous medium.

Solution:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous
solution is as low as possible, ideally below 0.5%, to minimize solvent-induced artifacts in
biological assays. However, a slightly higher DMSO concentration may be necessary to
maintain C75 solubility.

o Working Concentration: Prepare the C75 working solution at the lowest effective
concentration required for your experiment.
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» Fresh Preparations: Always prepare fresh dilutions of C75 in aqueous buffers or media
immediately before use. Do not store aqueous solutions of C75.

e Gentle Mixing: When diluting the DMSO stock, add it to the aqueous solution while gently
vortexing to facilitate rapid dispersion and minimize localized high concentrations that can
lead to precipitation.

o Warm the Medium: Warming the cell culture medium or buffer to 37°C before adding the C75
stock can sometimes aid in solubility.

Issue 2: Inconsistent results in my in vitro experiments.

Cause: Inconsistent results can stem from variability in the preparation of the C75 working
solution, leading to different effective concentrations in each experiment. The hygroscopic
nature of DMSO can also affect the concentration of your stock solution over time.

Solution:

e Use Anhydrous DMSO: Always use fresh, anhydrous DMSO to prepare your stock solutions.
Moisture absorbed by DMSO can reduce the solubility of C75.

o Standardized Protocol: Follow a standardized and detailed protocol for preparing your C75
working solutions for every experiment to ensure consistency.

e Sonicate Stock Solution: Briefly sonicating the C75 stock solution in DMSO can help ensure
it is fully dissolved before further dilution.

Quantitative Solubility Data

The solubility of C75 can vary depending on the solvent and conditions such as temperature
and the presence of co-solvents. The following table summarizes the reported solubility data for
C75.
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Solvent Concentration Conditions
DMSO 100 mg/mL (393.21 mM) Requires sonication.[1]

Use fresh, anhydrous DMSO.
DMSO 51 mg/mL (200.53 mM)

[2][3]

No specific conditions
DMSO 25 mM _

mentioned.[4]

No specific conditions
DMSO 10 mg/mL )

mentioned.[2]

No specific conditions
Ethanol 100 mM ]

mentioned.[4]

No specific conditions
Ethanol 51 mg/mL )

mentioned.[2]

No specific conditions
Ethanol 30 mg/mL ]

mentioned.[2]

_ _ No specific conditions

Dimethyl Formamide (DMF) 30 mg/mL ]

mentioned.[2]

Prepared by directly dissolving
PBS (pH 7.2) > 0.5 mg/mL }

the crystalline compound.[2]

No specific conditions
Water < 0.1 mg/mL (Insoluble)

mentioned.[1]

Experimental Protocols

Protocol 1: Preparation of C75 Stock Solution for In Vitro
Use

This protocol describes the preparation of a concentrated stock solution of C75 in DMSO.
Materials:

e C75 (crystalline solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the C75 vial to room temperature before opening.
» Weigh the desired amount of C75 in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., for a 10 mM stock, add the corresponding volume of DMSO to the calculated mass of
C75).

» Vortex the tube vigorously for 1-2 minutes to dissolve the C75.

« If the C75 does not fully dissolve, briefly sonicate the tube in a water bath sonicator until the
solution is clear.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C.

Protocol 2: Preparation of C75 Working Solution for Cell
Culture

This protocol details the dilution of the C75 DMSO stock solution into cell culture medium.
Materials:
e C75 stock solution in DMSO (from Protocol 1)

¢ Pre-warmed complete cell culture medium
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 Sterile conical tubes or culture plates

Procedure:

Thaw an aliquot of the C75 DMSO stock solution at room temperature.

o Calculate the volume of the stock solution needed to achieve the desired final concentration
in your cell culture medium.

 In a sterile tube, add the required volume of pre-warmed cell culture medium.

» While gently vortexing the medium, add the calculated volume of the C75 stock solution
dropwise to the medium. This ensures rapid mixing and helps prevent precipitation.

o Use the freshly prepared C75 working solution immediately for your cell-based assays.

Protocol 3: Preparation of C75 Formulation for In Vivo
Administration

This protocol provides a method for preparing a C75 formulation suitable for intraperitoneal
(i.p.) injection in animal models.[3]

Materials:

C75 stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile double-distilled water (ddH20)

Sterile microcentrifuge tubes

Procedure:

¢ In a sterile microcentrifuge tube, add 400 uL of PEG300.
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e Add 50 pL of a 50 mg/mL C75 stock solution in DMSO to the PEG300.
e Mix thoroughly by vortexing until the solution is clear.

e Add 50 pL of Tween 80 to the mixture.

e Mix again until the solution is clear.

e Add 500 pL of sterile ddH20 to bring the final volume to 1 mL.

e Mix the final solution thoroughly. This formulation should be prepared fresh and used
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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